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Compound of Interest

Compound Name: Chloro(methyl)diphenylsilane

Cat. No.: B085503 Get Quote

Chloro(methyl)diphenylsilane (CAS No. 144-79-6) is a valuable organosilicon compound

utilized in various synthetic applications, from pharmaceuticals to specialty polymers.[1][2]

However, its utility is matched by its hazardous nature, primarily its high reactivity and

corrosivity.[3][4] Improper handling and disposal can lead to dangerous reactions, personnel

injury, and environmental contamination.

This guide provides a direct, procedural framework for the safe disposal of

chloro(methyl)diphenylsilane. It is designed for laboratory professionals who handle this

chemical and aims to instill a deep understanding of the causality behind each procedural step,

ensuring a self-validating system of safety and compliance.

Core Hazard Assessment & Immediate Safety
Protocols
Understanding the hazards is the first step in safe handling and disposal.

Chloro(methyl)diphenylsilane is a moisture-sensitive liquid that causes severe skin burns

and eye damage.[5][6] Its most critical hazardous property is its violent reaction with water.

The Chemistry of the Hazard: Chlorosilanes react rapidly with water in an exothermic

hydrolysis reaction.[7] This reaction cleaves the silicon-chlorine bond, producing corrosive

hydrogen chloride (HCl) gas and (methyl)diphenylsilanol. The silanol intermediate is often

unstable and condenses to form polysiloxanes.
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Si(C₆H₅)₂(CH₃)Cl + H₂O → Si(C₆H₅)₂(CH₃)OH + HCl (gas)

This reaction is the primary consideration for all handling and disposal procedures.

Hazard Data Summary:

Chloro(methyl)diphenylsilane

GHS Classification
Skin Corrosion/Irritation, Category 1B; Eye

Damage, Category 1.[3][4]

Signal Word Danger[8]

Hazard Statements
H314: Causes severe skin burns and eye

damage.[3][8]

Primary Reactivity
Reacts violently with water, moist air, alcohols,

bases, and acids.[9][10]

Byproducts of Hydrolysis
Hydrogen Chloride (HCl) gas,

Silanols/Polysiloxanes.[7][11]

Transport Classification UN 2987, Hazard Class 8 (Corrosive).[12]

Essential Personal Protective Equipment (PPE) and
Controls
Before beginning any disposal procedure, ensure the following are in place:

Engineering Controls: All work must be conducted in a certified chemical fume hood to

contain the release of HCl gas.[6] An emergency eyewash station and safety shower must

be immediately accessible.[6]

Personal Protective Equipment:

Eye Protection: Chemical safety goggles and a full-face shield are mandatory.[4][5]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene).

Body Protection: A flame-retardant lab coat and closed-toe shoes are required.[5]
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Disposal Workflow: Decision Guide
The appropriate disposal method depends on the quantity of the waste. This workflow provides

a clear decision path for laboratory personnel.

Start: Assess Waste
Chloro(methyl)diphenylsilane

Quantity of Waste?

Small Lab-Scale
(< 50g or 50mL)

< 50g

Bulk or Unused Reagent
(> 50g or Original Container)

> 50g

Follow Protocol 1:
Controlled Hydrolysis &

Neutralization

Follow Protocol 2:
Professional Hazardous

Waste Disposal

Waste Disposed Safely

Click to download full resolution via product page
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Caption: Disposal decision workflow for Chloro(methyl)diphenylsilane.

Protocol 1: Controlled Neutralization for Small-Scale
Waste
This protocol is intended for small quantities of residual waste generated in a laboratory setting.

The principle is to safely execute the hydrolysis reaction by controlling its rate and immediately

neutralizing the corrosive HCl byproduct.

Materials:
Large beaker (at least 10x the volume of the waste).

Stir bar and magnetic stir plate.

Ice bath.

Dropping funnel or pipette.

Sodium Bicarbonate (NaHCO₃) or Sodium Carbonate (Na₂CO₃).

pH paper or pH meter.

Designated chemical waste container.

Step-by-Step Methodology:
Prepare the Neutralization Bath: In the chemical fume hood, place the large beaker in an ice

bath on a stir plate. Fill the beaker with a 5-10% aqueous solution of sodium bicarbonate.

The volume of this solution should be sufficient to fully submerge the silane and provide a

large excess of base. Begin stirring. The use of a weak base like sodium bicarbonate is

preferred as it buffers the solution and controls the reaction vigor more gently than a strong

base like sodium hydroxide.[13]

Controlled Addition of Silane: Slowly and dropwise, add the chloro(methyl)diphenylsilane
waste to the center of the stirring bicarbonate solution. The slow addition is critical to

manage the exothermic nature of the hydrolysis and prevent a runaway reaction or
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excessive fuming.[14] You will observe gas effervescence (CO₂ from the neutralization of

HCl) and the formation of a white precipitate or oily layer (polysiloxane).

Reaction Completion: Continue stirring the mixture in the ice bath for at least 2 hours after

the addition is complete to ensure the reaction has gone to completion.

Verify Neutralization: Remove the ice bath and allow the mixture to reach room temperature.

Check the pH of the aqueous layer using pH paper or a meter. The pH should be between

6.0 and 8.0. If it is still acidic, slowly add more sodium bicarbonate until the pH is neutral.

Final Waste Segregation:

The reaction creates two main waste streams: a solid/oily polysiloxane layer and a neutral

aqueous salt solution.

Decant the aqueous layer into a designated aqueous waste container.

Transfer the remaining solid/oily polysiloxane into a container for solid chemical waste.

Container Labeling and Disposal: Label both waste containers clearly with their contents

(e.g., "Neutralized Silane Waste (Aqueous)" and "Polysiloxane Waste") and dispose of them

according to your institution's EHS guidelines.

Protocol 2: Disposal of Bulk or Unused
Chloro(methyl)diphenylsilane
Attempting to neutralize bulk quantities of water-reactive chemicals in a laboratory setting is

extremely dangerous due to the potential for uncontrolled heat generation, pressure buildup,

and violent reaction.[14]

Step-by-Step Methodology:
Do Not Open: If the material is in its original, sealed container, do not open it.

Secure and Label: Ensure the container is securely closed and properly labeled. The label

must clearly state "Hazardous Waste: Chloro(methyl)diphenylsilane, Corrosive, Water-

Reactive".
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Segregate: Store the container in a designated, dry, and well-ventilated secondary

containment bin away from incompatible materials, especially water, acids, and bases.

Contact Professionals: Arrange for pickup and disposal through your institution's

Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal

contractor.[5][13] Provide them with the Safety Data Sheet (SDS) for the chemical. This is

the mandatory and only safe procedure for bulk quantities.

Emergency Spill Management
In the event of a spill, immediate and correct action is crucial.

Evacuate and Alert: Evacuate all non-essential personnel from the immediate area. Alert

colleagues and your supervisor.

Control Vapors: If trained and equipped, use a water spray or fog from a distance to knock

down the HCl vapor plume. Crucially, do not allow water to come into direct contact with the

spilled liquid.[15]

Contain the Spill: For small spills, cover the liquid with a dry, inert absorbent material such as

vermiculite, dry sand, or commercial sorbent pads.[13] Do not use combustible materials like

paper towels.

Collect Absorbent: Using non-sparking tools, carefully scoop the contaminated absorbent

material into a dry, sealable container.

Decontaminate: Wipe the spill area with a cloth soaked in an inert solvent (e.g., hexane or

toluene), followed by a thorough wash with soap and water. Collect all cleaning materials as

hazardous waste.

Dispose: Label the container of spill debris as hazardous waste and dispose of it via your

EHS office.

By adhering to these scientifically grounded procedures, researchers can ensure the safe and

compliant disposal of chloro(methyl)diphenylsilane, protecting themselves, their colleagues,

and the environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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